Performance Benchmarking: Chromium-Mordant Hematoxylin X vs. Aluminum-Mordant Formulations (Mayer's, Harris')
A novel chromium-based hematoxylin formulation (Haematoxylin X) was directly compared to three alum-based hematoxylins (Carazzi's, Harris', and Mayer's) in a study of 100 tissue sections per formulation [1]. For formalin-fixed paraffin-embedded (FFPE) tissue, Harris' hematoxylin showed the highest sensitivity (95.1%) and specificity (91.2%). For frozen tissue sections, Haematoxylin X outperformed all alum-based comparators in both sensitivity (86.8%) and specificity (85.5%) [1].
| Evidence Dimension | Staining sensitivity (intensity and color correctness) and specificity (background/uniformity) as per UKNEQAS scoring criteria |
|---|---|
| Target Compound Data | FFPE Sensitivity: 90.0%; FFPE Specificity: 88.0%; Frozen Sensitivity: 86.8%; Frozen Specificity: 85.5% |
| Comparator Or Baseline | Harris' hematoxylin: FFPE Sensitivity: 95.1%; FFPE Specificity: 91.2%; Frozen Sensitivity: 81.0%; Frozen Specificity: 77.4%. Mayer's hematoxylin: FFPE Sensitivity: 88.0%; FFPE Specificity: 87.0% |
| Quantified Difference | In FFPE, Harris' shows a +5.1% higher sensitivity than Hematoxylin X; in frozen tissue, Hematoxylin X shows a +5.8% higher sensitivity and +8.1% higher specificity than Harris'. |
| Conditions | Formalin-fixed paraffin-embedded (FFPE) and frozen tissue sections of various types (skin, etc.), staining performed with four different hematoxylin subtypes, assessment by two independent pathologists using UKNEQAS criteria. |
Why This Matters
This direct comparison demonstrates that a chromium-based formulation can provide superior staining quality in frozen sections, a common application in Mohs micrographic surgery, challenging the assumption that traditional alum-based formulations are universally optimal.
- [1] Gabriel, J. A., D'Amico, C., Kosgodage, U., Satoc, J., Haine, N., Willis, S., & Orchard, G. E. (2023). Evaluation of a New Mordant Based Haematoxylin Dye (Haematoxylin X) for Use in Clinical Pathology. *British Journal of Biomedical Science*, 80, 11591. View Source
